Cas no 1807065-89-9 (3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807065-89-9
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4792093
• Update Time: 2025-06-22

3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H7ClF3NO3/c12-4-6-1-2-7(5-16)8(3-9(17)18)10(6)19-11(13,14)15/h1-2H,3-4H2,(H,17,18)
• InChI Key： DXROCDBKSMBNNL-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(CC(=O)O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid

Professional Introduction to 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic Acid (CAS No. 1807065-89-9)

3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid, with the CAS number 1807065-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both chloromethyl and cyano substituents, coupled with a trifluoromethoxy moiety, imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The< strong>3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid molecule is characterized by its phenylacetic acid backbone, which is a common scaffold in many bioactive molecules. The chloromethyl group serves as a versatile handle for further functionalization, enabling the construction of more elaborate structures through nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of peptidomimetics and other protein-targeting ligands, where precise control over molecular architecture is crucial.

The cyano group introduces a polar electron-withdrawing effect, which can influence both the electronic properties and solubility of the compound. This feature is often exploited in medicinal chemistry to modulate binding interactions with biological targets. Additionally, the trifluoromethoxy group enhances metabolic stability and binding affinity, making it a preferred substituent in drug candidates designed for oral administration. These attributes collectively position 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid as a key building block in the synthesis of next-generation pharmaceuticals.

In recent years, there has been growing interest in leveraging computational methods to optimize the synthesis and applications of such complex molecules. Advanced computational techniques, including molecular modeling and quantum chemistry calculations, have enabled researchers to predict the behavior of 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid in various reaction conditions. These predictions not only accelerate the discovery process but also help in minimizing experimental trials, thereby reducing costs and improving efficiency.

The< strong chloromethyl functionality of this compound has been particularly explored in the context of bioconjugation strategies. Chloromethyl groups can readily react with nucleophiles such as amines and thiols to form stable C-N or C-S bonds, respectively. This reactivity has been harnessed in the development of antibody-drug conjugates (ADCs) and other targeted therapies, where precise conjugation is essential for achieving desired pharmacological outcomes. Furthermore, the< strong cyano group can be further modified through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, expanding its utility in synthetic chemistry.

The< strong trifluoromethoxy group plays a critical role in enhancing the pharmacokinetic properties of drug candidates. Fluoro-substituents are well-known for their ability to improve lipophilicity, metabolic stability, and binding affinity towards biological targets. In fact, numerous FDA-approved drugs contain fluorine atoms at strategic positions within their molecular frameworks. The incorporation of trifluoromethoxy into< strong >3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid, therefore, not only confers these beneficial properties but also opens up possibilities for designing more potent and selective therapeutic agents.

The synthesis of< strong >3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Recent advances in synthetic methodologies have facilitated more efficient routes to this compound, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These innovations have not only streamlined the production process but also allowed for greater flexibility in modifying the molecular structure for tailored applications.

In conclusion, 3-Chloromethyl-6-cyano-2-(trifluoromethoxy)phenylacetic acid (CAS No. 1807065-89-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an indispensable tool for chemists working on novel drug discovery projects. As computational methods continue to evolve and synthetic techniques advance, we can expect even more innovative applications of this remarkable molecule in the years to come.